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Compound of Interest

Compound Name: S-MTC

Cat. No.: B1681827

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of S-
Methyl-L-thiocitrulline (S-MTC), a potent nitric oxide synthase (NOS) inhibitor used in laboratory
research. Adherence to these protocols is crucial for ensuring personnel safety and minimizing

environmental impact.

1. Chemical Identification and Hazard Assessment

S-Methyl-L-thiocitrulline, often abbreviated as S-MTC, is identified by CAS Number 209589-59-
3.[1] It is commonly supplied as a hydrochloride or dihydrochloride salt. According to the Safety
Data Sheet (SDS) provided by major suppliers, S-MTC is not classified as a hazardous
substance under the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals.[1] However, it is designated as "for research use only" and not intended for human
or veterinary use.[2][3] All chemicals, regardless of their hazard classification, should be
handled with caution.[1]

Key Physical and Chemical Properties:
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Property Value
Molecular Formula C7H15N302S - 2HCI
Appearance Crystalline solid

Soluble in Ethanol (>75 mg/ml), DMSO (>20

Solubilit
Y mg/ml), and PBS (pH 7.2) (>25 mg/ml)

Flammability Non-flammable

Data sourced from Cayman Chemical product information.[2][3]
2. Personal Protective Equipment (PPE)

Before handling S-MTC for disposal, laboratory personnel must wear standard personal
protective equipment:

o Safety glasses or goggles

o Standard laboratory coat

o Chemical-resistant gloves (e.g., nitrile)
3. Disposal Procedures

The disposal method for S-MTC depends on the quantity and local regulations. While the
substance is not classified as hazardous, it is categorized as slightly hazardous for water
(Water hazard class 1).[1] Therefore, direct disposal into sewer systems is discouraged to
prevent contamination of ground and surface water.[1]

For Small Quantities (Milligram Scale):

The Safety Data Sheet suggests that smaller quantities can be disposed of with household
waste.[1] However, for a laboratory setting, it is best practice to manage it as a non-hazardous
chemical waste.

o Collection: Collect waste S-MTC, including any contaminated consumables (e.g., weigh
boats, pipette tips), in a designated, clearly labeled waste container. The container should be
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made of a compatible material (e.g., polyethylene).

o Labeling: Label the waste container as "Non-Hazardous Chemical Waste" and list the
contents, including "S-Methyl-L-thiocitrulline.”

o Storage: Store the waste container in a designated waste accumulation area, away from
incompatible materials.

» Disposal: Dispose of the container through your institution's chemical waste disposal
program.

For Larger Quantities or Bulk Disposal:

For larger amounts of S-MTC, contact your institution's Environmental Health and Safety (EHS)
office for guidance. The material should be offered to a licensed professional waste disposal

service.

Disposal of Empty Containers:

Empty containers that held S-MTC should be managed as follows:

e Rinsing: Triple rinse the container with a suitable solvent (e.g., water or ethanol).
o Collection of Rinsate: Collect the rinsate and manage it as chemical waste.

» Disposal of Container: Once cleaned, the container can typically be disposed of in the
regular trash or recycled, in accordance with institutional policies.

4. Spill Management
In the event of a spill:
e Personal Protection: Ensure appropriate PPE is worn before addressing the spill.

o Containment: For a solid spill, carefully sweep or scoop the material to avoid generating
dust. For a liquid spill (if dissolved in a solvent), absorb the spill with an inert absorbent
material (e.g., vermiculite, sand, or chemical absorbent pads).
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Collection: Place the contained material into a sealed, labeled container for disposal as
chemical waste.

Decontamination: Clean the spill area with a suitable solvent and then with soap and water.
Ventilation: Ensure adequate ventilation of the area.

. S-MTC Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of S-
MTC.

Start: S-MTC Waste Generated

Assess Quantity of Waste
Small Large

Small Quantity (e.g., mg scale) Large Quantity or Bulk

Collect in Labeled Container .
(Non-Hazardous Chemical Waste) Contact Environmental Health & Safety (EHS)
Dispose via Institutional Arrange for Licensed
Chemical Waste Program Professional Disposal
End: Disposal Complete
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Click to download full resolution via product page
Caption: Workflow for the disposal of S-Methyl-L-thiocitrulline (S-MTC).

Disclaimer: This document provides general guidance. Always consult the specific Safety Data
Sheet for the product you are using and adhere to all local, state, and federal regulations, as
well as your institution's specific waste management policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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